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Compound of Interest

Compound Name: Disodium disilicate

Cat. No.: B077294

Introduction

Disodium disilicate, a versatile inorganic compound, plays a crucial role as a deflocculant and
stabilizer in the preparation of ceramic slips.[1][2][3] Ceramic slips are suspensions of ceramic
particles in a liquid, typically water, and their stability is paramount for manufacturing high-
quality ceramic products through processes like slip casting.[4] These application notes provide
a comprehensive overview of the function, mechanism of action, and practical application of
disodium disilicate in ceramic science.

Chemical and Physical Properties

Disodium disilicate is a sodium silicate salt with the chemical formula NazSiz0Os. It is
commercially available as a white, crystalline powder or in an aqueous solution, often referred
to as "water glass". It is highly soluble in water, forming an alkaline solution. This alkalinity,
coupled with the presence of silicate anions, is key to its function as a dispersant in ceramic
systems.

Mechanism of Action: Electrostatic Stabilization

The primary role of disodium disilicate in a ceramic slip is to induce electrostatic stabilization,
which prevents the agglomeration or "flocculation" of ceramic particles.[1][5] In an aqueous
environment, ceramic particles, such as clays and metal oxides, typically possess a surface
charge that can lead to the formation of agglomerates due to van der Waals forces of
attraction. This results in a thick, viscous slip that is difficult to work with.
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The addition of disodium disilicate counteracts this phenomenon through the following
mechanism:

» Dissociation: In water, disodium disilicate dissociates into sodium cations (Na*) and silicate
anions (Si20s27).

o Surface Adsorption: The silicate anions preferentially adsorb onto the surface of the ceramic
particles.

e Increased Surface Charge: This adsorption increases the negative surface charge of the
particles.

o Formation of an Electrical Double Layer: The now highly negatively charged particle surfaces
attract the positively charged sodium ions from the solution, forming a diffuse layer of
counter-ions around each patrticle. This structure is known as an electrical double layer.

o Electrostatic Repulsion: The presence of these electrical double layers creates strong
repulsive forces between the particles, overcoming the attractive van der Waals forces. This
repulsion prevents the particles from agglomerating, leading to a well-dispersed, fluid slip
with a lower viscosity.[1]
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Mechanism of Electrostatic Stabilization by Disodium Disilicate.
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Quantitative Data Presentation

The optimal amount of disodium disilicate required for stabilization depends on several
factors, including the type of ceramic powder, the solids content of the slip, and the desired
final viscosity. Generally, the concentration of disodium disilicate is in the range of 0.1 to
0.6% by weight of the dry ceramic powder.[6]

Table 1: Typical Formulation Parameters for a Ceramic Slip

Parameter Typical Range Unit
Solids Content 50-70 % by weight
Water Content 30-50 % by weight

o o % by dry weight of ceramic
Disodium Disilicate 0.1-0.6

powder

Target Specific Gravity 1.7-19 g/cm3
Target Viscosity 200 - 1000 cP (mPa-s)

Table 2: Representative Effect of Disodium Disilicate Concentration on Ceramic Slip Viscosity
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Disodium Disilicate

Concentration (% by dry Viscosity (cP) Observations
weight)
0.0 > 5000 Highly flocculated, thick paste
Significant reduction in
0.1 2500 _ _
viscosity
Good fluidity, suitable for
0.2 1000 _
casting
0.3 400 Near optimal deflocculation
0.4 350 Minimum viscosity achieved
Over-deflocculation begins,
0.5 450 ] o
viscosity increases
0.6 700 Further over-deflocculation

Note: The data in Table 2 is representative and the optimal concentration will vary depending
on the specific ceramic system.

Experimental Protocols
1. Protocol for Preparation of a Ceramic Slip Stabilized with Disodium Disilicate

Objective: To prepare a stable, well-dispersed ceramic slip for casting or other forming
methods.

Materials and Equipment:

Ceramic powder (e.g., alumina, zirconia, or clay body)

Disodium disilicate (powder or solution)

Deionized water

High-shear mixer or ball mill
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o Beakers and graduated cylinders
e Weighing balance
Procedure:

o Determine the Batch Composition: Based on the desired solids content, calculate the
required mass of ceramic powder and volume of deionized water.

» Prepare the Dispersant Solution: If using powdered disodium disilicate, dissolve the
calculated amount in the deionized water. A typical starting concentration is 0.3% of the dry
powder weight.

e Mixing: a. Place the dispersant solution in the mixing vessel. b. While continuously stirring at
a moderate speed, slowly add the ceramic powder to the liquid. Avoid adding the powder too
quickly to prevent the formation of large agglomerates. c. Once all the powder has been
added, increase the mixing speed to high and mix for a predetermined time (e.g., 1-4 hours)
to ensure thorough dispersion. For ball milling, add milling media and mill for an extended
period (e.g., 12-24 hours).

e Aging: Allow the slip to age for at least 24 hours. This allows for complete wetting of the
particles and stabilization of the slip's rheological properties.

o Characterization: After aging, re-mix the slip and measure its specific gravity and viscosity to
ensure it meets the desired specifications.

2. Protocol for Measurement of Specific Gravity

Objective: To determine the ratio of the density of the ceramic slip to the density of water, which
is an indicator of the solids content.[7][8][9]

Materials and Equipment:
e Prepared ceramic slip
e Graduated cylinder or pycnometer (e.g., 50 or 100 mL)

e Weighing balance (accurate to 0.01 g)
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Procedure:

* Weigh the Empty Container: Place the clean, dry graduated cylinder or pycnometer on the
balance and tare its weight.

 Fill with Slip: Carefully fill the container with the ceramic slip to a precise volume mark (e.g.,
50 mL).

» Weigh the Filled Container: Weigh the container with the slip and record the mass.

o Calculation: Calculate the specific gravity using the following formula: Specific Gravity =
(Mass of Slip) / (Volume of Slip)

3. Protocol for Measurement of Viscosity

Objective: To measure the resistance to flow of the ceramic slip, which is a critical parameter
for casting performance.[1][10]

Materials and Equipment:

Prepared ceramic slip

Rotational viscometer (e.g., Brookfield type) with appropriate spindles[6][11][12]

Beaker

Temperature probe
Procedure:

o Sample Preparation: Place a sufficient amount of the ceramic slip into a beaker. Ensure the
slip is at a constant, recorded temperature, as viscosity is temperature-dependent.

e Viscometer Setup: a. Select a spindle and rotational speed appropriate for the expected
viscosity of the slip. b. Attach the spindle to the viscometer. c. Immerse the spindle into the
slip up to the immersion mark.
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e Measurement: a. Turn on the viscometer motor and allow the reading to stabilize. This may
take 30-60 seconds. b. Record the viscosity reading in centipoise (cP) or milliPascal-
seconds (mPa-s). c. It is good practice to take readings at several rotational speeds to

assess the shear-thinning or shear-thickening behavior of the slip.
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Experimental Workflow for Ceramic Slip Preparation and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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